Cas no 117389-49-8 (11,11-difluoropentacyclo5.4.0.0^{2,6}.0^{3,10}.0^{5,9}undecan-8-one)
11,11-Difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one is a highly strained polycyclic compound featuring a unique pentacyclic framework with two fluorine atoms at the 11-position. Its rigid structure and electron-withdrawing fluorinated moiety make it a valuable intermediate in organic synthesis, particularly for developing fluorinated pharmaceuticals or advanced materials. The ketone functionality at the 8-position offers further reactivity for derivatization, enabling selective modifications. This compound’s stability and steric constraints may also lend utility in catalysis or as a building block for strained hydrocarbon studies. Its precise structural attributes are of interest in exploring structure-property relationships in fluorinated polycyclic systems.
117389-49-8 structure
Product Name:11,11-difluoropentacyclo5.4.0.0^{2,6}.0^{3,10}.0^{5,9}undecan-8-one
CAS No:117389-49-8
MF:C11H10F2O
MW:196.193310260773
MDL:MFCD00220285
CID:4575065
PubChem ID:2728793
Update Time:2025-10-29
11,11-difluoropentacyclo5.4.0.0^{2,6}.0^{3,10}.0^{5,9}undecan-8-one Chemical and Physical Properties
Names and Identifiers
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- 11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one
- 11,11-difluoropentacyclo5.4.0.0^{2,6}.0^{3,10}.0^{5,9}undecan-8-one
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- MDL: MFCD00220285
- Inchi: 1S/C11H10F2O/c12-11(13)8-3-1-2-4-5(3)9(11)7(4)10(14)6(2)8/h2-9H,1H2
- InChI Key: CYHPNDXJYYGKOV-UHFFFAOYSA-N
- SMILES: FC1(C2C3C4CC2C2C4C(C3=O)C12)F
11,11-difluoropentacyclo5.4.0.0^{2,6}.0^{3,10}.0^{5,9}undecan-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM420560-250mg |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95%+ | 250mg |
$752 | 2022-12-28 | |
| Chemenu | CM420560-500mg |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95%+ | 500mg |
$1171 | 2022-12-28 | |
| Chemenu | CM420560-1g |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95%+ | 1g |
$1492 | 2022-12-28 | |
| Enamine | EN300-329665-0.05g |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95% | 0.05g |
$319.0 | 2023-09-04 | |
| Enamine | EN300-329665-0.1g |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95% | 0.1g |
$476.0 | 2023-09-04 | |
| Enamine | EN300-329665-0.25g |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95% | 0.25g |
$679.0 | 2023-09-04 | |
| Enamine | EN300-329665-0.5g |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95% | 0.5g |
$1069.0 | 2023-09-04 | |
| Enamine | EN300-329665-1.0g |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-329665-2.5g |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95% | 2.5g |
$2688.0 | 2023-09-04 | |
| Enamine | EN300-329665-5.0g |
11,11-difluoropentacyclo[5.4.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-8-one |
117389-49-8 | 95% | 5.0g |
$3977.0 | 2023-02-23 |
11,11-difluoropentacyclo5.4.0.0^{2,6}.0^{3,10}.0^{5,9}undecan-8-one Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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